Cas no 32787-26-1 ( )

• Product Name: &nbsp
• CAS No: 32787-26-1
• MF: C₁₅H₃₀O₂S
• MW: 274.462503910065
• CID: 917257
• PubChem ID: 10468607
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[dodecyl(methyl)sulfonio]acetate
• (Dodecyl-methyl-sulfonio)-essigsaeure-betain
• carboxymethyl-dodecyl-methyl sulfonium-betaine
• Carboxymethyl-dodecyl-methyl-sulfonium-betain
• NSC509727
• NSC-509727
• AGN-PC-0N4YAZ
• 32787-26-1
• DTXSID80440465
•  

• Inchi： 1S/C15H30O2S/c1-3-4-5-6-7-8-9-10-11-12-13-18(2)14-15(16)17/h3-14H2,1-2H3
• InChI Key： ZFYRWMIDEHBHFD-UHFFFAOYSA-N
• SMILES： [S+](C)(CC(=O)[O-])CCCCCCCCCCCC

Computed Properties

• Exact Mass: 274.1968
• Monoisotopic Mass: 274.19665137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 40.13
• LogP: 2.90530